Picaridin-d3

• Molecular Formula: C12H23NO3
• Molecular Weight: 232.33 g/mol
• InChI: InChI=1S/C12H23NO3/c1-3-10(2)16-12(15)13-8-5-4-6-11(13)7-9-14/h10-11,14H,3-9H2,1-2H3/i2D3
• InChIKey: QLHULAHOXSSASE-BMSJAHLVSA-N

Picaridin-d3 (Icaridin-d3) Procurement Guide: Deuterated Internal Standard for Quantitative MS Analysis of the Insect Repellent Picaridin

Picaridin-d3 (also known as Icaridin-d3 or KBR 3023-d3; CAS 2928067-33-6) is a deuterated analog of the broad-spectrum insect repellent Picaridin, in which three hydrogen atoms are replaced by deuterium at the 1-methylpropyl group . This stable isotope-labeled (SIL) compound is intended exclusively for use as an internal standard (IS) in quantitative gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for the accurate measurement of Picaridin in complex matrices [1]. Picaridin-d3 exhibits a molecular weight of 232.33 g/mol, a mass shift of +3 Da relative to unlabeled Picaridin (229.3 g/mol), and is supplied as a colorless oil with a reported isotopic purity ≥95% .

Intended Use Internal standard (ISTD) for Picaridin quantification by isotope dilution MS

Mass Differentiation Stable +3 Da mass shift from deuterium labeling on the side chain

Compatible Platforms LC-MS/MS and GC-MS; suitable for complex biological and environmental matrices

• [1] Bertin Bioreagent. (2024). Picaridin-d3 (CAT N°: 34424). Bertin Technologies. Retrieved from https://bertin-bioreagent.cvmh.fr/picaridin-d3/ View Source

Why Picaridin-d3 Cannot Be Replaced by a Structural Analog or Unlabeled Picaridin for Reliable Quantification

The substitution of Picaridin-d3 with a non-deuterated analog (e.g., unlabeled Picaridin) or a structurally similar compound (e.g., DEET-d10) in a quantitative LC-MS/MS workflow introduces unacceptable analytical uncertainty. An internal standard must co-elute with the analyte and exhibit identical extraction recovery and ionization efficiency to accurately correct for matrix effects and sample loss [1]. Picaridin-d3, as a stable isotope-labeled version of Picaridin, is chemically and physically indistinguishable from the target analyte during sample preparation and chromatographic separation, yet its mass is distinct . Using an unlabeled structural analog introduces differential matrix effects and recovery biases, while substituting with a different deuterated compound (e.g., DEET-d10 for Picaridin analysis) fails to correct for compound-specific variations in extraction efficiency and ion suppression, leading to inaccurate, non-traceable results [1].

Unlabeled Picaridin

Cannot provide the mass differentiation required for isotope dilution quantification; co-elution may mask analyte signal.

Other deuterated analogs

Labeling at different positions may introduce deuterium isotope effects, shifting retention time and compromising peak integration accuracy.

Non-isotopic ISTDs

Structural analogs may not correct for matrix effects or recovery variation in complex samples, reducing quantitative reliability.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. https://doi.org/10.1002/rcm.1790 View Source

Picaridin-d3 Product-Specific Quantitative Evidence for Method Development and Procurement Decisions

Picaridin-d3 Isotopic Enrichment: >95% d3 Species Purity for Unambiguous Mass Spectrometric Differentiation

The utility of Picaridin-d3 as an internal standard is predicated on its high isotopic enrichment, which ensures a distinct mass spectrometric signal with minimal interference from unlabeled species. Vendor Certificate of Analysis (CoA) data for Picaridin-d3 reports an isotopic purity >95%, with a measured normalized intensity of 99.93% for the d3 species and <0.05% for the d0 species . This level of enrichment surpasses the minimum acceptance criteria for stable isotope-labeled internal standards and directly translates to a >3 Da mass shift (232.33 g/mol for d3 vs. 229.3 g/mol for d0) in MS analysis, enabling baseline separation of the analyte and IS signals in both GC-MS and LC-MS/MS applications .

Isotopic Purity

Head-to-head

Target: >99.9% d3 (d0 0.02%, d1 0.05%)
Baseline: ≥98% purity (general specification)

Minimizes MRM channel cross-talk and background interference

COA-verified enrichment; negligible lower isotopologue contribution

Evidence Dimension	Isotopic Enrichment and Mass Spectral Purity
Target Compound Data	Isotopic Purity >95%; Normalized Intensity: d3 = 99.93%, d0 = 0.02%
Comparator Or Baseline	Unlabeled Picaridin (d0 species) and alternative SIL analogs (class-level baseline: isotopic purity typically >98% for d3-labeled compounds)
Quantified Difference	≥95% isotopic purity; +3 Da mass shift (232.33 vs 229.3 g/mol)
Conditions	NMR and Mass Spectrometry (MS) identification; GC-MS or LC-MS analytical context

Why This Matters

High isotopic purity ensures unambiguous mass spectral identification and quantification, minimizing cross-talk between analyte and internal standard channels.

Picaridin-d3 as an Internal Standard in Urinary Biomarker Quantification: Enabling Accurate Exposure Assessment in Human Biomonitoring

In a protocol for the quantification of skin biomarkers in urine, Icaridin-d3 (Picaridin-d3) was employed as the internal standard for the accurate measurement of Icaridin (Picaridin) concentrations . The method utilized LC-MS grade reagents and Icaridin-d3 (97% purity) from Toronto Research Chemicals, alongside DEET-d10 for the quantification of DEET and its metabolites. This direct application demonstrates that Picaridin-d3 is the validated, compound-specific internal standard of choice for quantifying human exposure to Picaridin in complex biological matrices, a scenario where a non-isotopic analog would introduce significant quantitative bias.

Method Validation (Urine)

Cross-study comparable

LOD 0.06–0.11 µg/L; Recovery 74–88%; Intraday precision 1.5–17.5% RSD

Supports robust quantification in human urine research matrices

SPE LC-MS/MS; trace-level biomonitoring context

Evidence Dimension	Quantitative Accuracy in Human Biomonitoring Assays
Target Compound Data	Icaridin-d3 (97% purity) used as internal standard for Icaridin quantification in urine
Comparator Or Baseline	DEET-d10 (98% purity) used as internal standard for DEET and metabolites; unlabeled structural analog (hypothetical) would not correct for matrix effects
Quantified Difference	Methodological requirement: SIL-IS provides compound-specific correction for matrix effects and recovery; non-SIL analog does not
Conditions	LC-MS/MS analysis of human urine samples after SPE extraction

Why This Matters

Procurement of Picaridin-d3 is essential for any laboratory conducting human biomonitoring studies that require defensible, traceable quantification of Picaridin exposure.

LC-MS/MS Method Validation with Picaridin-d3: Demonstrating Linear Range and Precision for Environmental and Biological Quantification

A representative LC-MS/MS method employing Picaridin-d3 as an internal standard has been validated for the quantification of Picaridin, demonstrating a linear range of 0.5–100 µg/L (R² > 0.999) . The method achieved intraday precision between 1.5% and 17.5% RSD and interday precision between 0.9% and 15.8% RSD, with extraction recoveries ranging from 74% to 88% . These performance characteristics are directly attributable to the use of a co-eluting, isotopically labeled internal standard that corrects for matrix effects and sample loss, providing a level of quantitative robustness that would be unattainable with an unlabeled analog or external standard calibration.

Parent Compound Efficacy

Reported

ED95 (KBR 3023): 81.8 µg/cm² vs DEET 94.3 µg/cm² (Anopheles gambiae field trial)

Context for exposure relevance: higher reported protection per dose

Field trial; serves as background for analytical method importance

Evidence Dimension	Method Validation Performance (LC-MS/MS)
Target Compound Data	Linear Range: 0.5–100 µg/L (R² > 0.999); Intraday Precision: 1.5–17.5% RSD; Interday Precision: 0.9–15.8% RSD; Recovery: 74–88%
Comparator Or Baseline	External standard calibration or non-SIL internal standard (class-level baseline: typically yields R² < 0.99 and higher RSD in complex matrices)
Quantified Difference	SIL-IS method achieves R² > 0.999 across a 200-fold linear dynamic range
Conditions	InertSustain AQ-C18 column (150 mm × 2.1 mm); Positive electrospray ionization mode

Why This Matters

This validated method data supports the procurement of Picaridin-d3 for laboratories requiring robust, regulatory-compliant quantification of Picaridin in environmental water samples, biological fluids, or formulation matrices.

Picaridin-d3 Enables GC-MS and LC-MS Quantification Across Diverse Analytical Platforms

Picaridin-d3 is explicitly formulated and validated for use as an internal standard in both gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) assays for the quantification of Picaridin [1]. This dual-platform compatibility stems from its chemical structure, which includes a deuterated isobutyl ester moiety that minimizes isotopic effects on chromatographic behavior while providing the necessary mass shift for MS discrimination . In contrast, many alternative SIL internal standards are optimized for only one chromatographic mode, limiting their utility across different laboratory workflows.

Environmental Method Benchmark

Class-level inference

Recovery 70–120%; MQL 0.01–0.31 ng/L (surface water)

Supports method feasibility for environmental trace analysis

Multi-residue UHPLC-MS/MS; isotope dilution approach

Evidence Dimension	Chromatographic Platform Compatibility
Target Compound Data	Validated for both GC-MS and LC-MS quantification of Picaridin [1]
Comparator Or Baseline	Some alternative SIL internal standards (e.g., certain 13C-labeled analogs) may exhibit suboptimal volatility for GC or poor retention for LC
Quantified Difference	Dual-platform validation enables method transfer between GC-MS and LC-MS without changing internal standard
Conditions	Standard GC-MS (electron ionization) and LC-MS (electrospray ionization) conditions

Why This Matters

Procurement of Picaridin-d3 provides analytical flexibility, allowing a single internal standard stock to support both GC-MS and LC-MS workflows, reducing inventory complexity and cost.

• [1] Bertin Bioreagent. (2024). Picaridin-d3 (CAT N°: 34424). Bertin Technologies. Retrieved from https://bertin-bioreagent.cvmh.fr/picaridin-d3/ View Source

Picaridin-d3: Optimal Research and Industrial Application Scenarios Based on Quantitative Evidence

Quantitative Human Biomonitoring for Picaridin Exposure Assessment

Picaridin-d3 is the required internal standard for accurate quantification of Picaridin in human urine or blood samples using LC-MS/MS. Its use enables precise measurement of systemic exposure in occupational health studies, epidemiological research, and regulatory compliance testing, correcting for matrix effects inherent in complex biological fluids .

Environmental Fate and Occurrence Studies of Picaridin in Water and Soil Matrices

Picaridin-d3 facilitates robust LC-MS/MS quantification of Picaridin in environmental samples (surface water, groundwater, wastewater effluent). The validated linear range (0.5–100 µg/L) and precision data support its use in monitoring programs assessing the environmental impact and transport of this widely used insect repellent .

Method Development and Validation for Picaridin Quantification in Formulated Products

For quality control and stability testing of Picaridin-containing consumer products (sprays, lotions), Picaridin-d3 serves as the gold-standard internal standard. Its dual compatibility with GC-MS and LC-MS platforms allows method transfer and validation across different analytical laboratories, ensuring accurate potency and degradation studies .

Application

Selection Property

Validation Focus

Human biomonitoring research

ISTD for urinary Picaridin quantification

Matrix-effect correction; LOD/LLOQ verification

Environmental monitoring research

ISTD for water and wastewater matrices

Isotope dilution accuracy; recovery and MQL

Bioanalytical method development

High-purity d3 internal standard

Linearity, precision, extraction recovery